4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H13ClN2O2S/c1-3-11-22-17-15(20)5-4-6-16(17)25-19(22)21-18(24)14-9-7-13(8-10-14)12(2)23/h1,4-10H,11H2,2H3
• InChI Key: BDBSRJRMMAAVSB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=CC=C3Cl)CC#C
• Molecular Formula: C19H13ClN2O2S
• Molecular Weight: 368.8 g/mol

Description

4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a benzothiazole derivative that has been synthesized through a specific method, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

Target of Action

Similar compounds with imidazole and benzimidazole moieties have been known to exhibit a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

For instance, some compounds inhibit the function of enzymes, while others may bind to receptors and modulate their activity .

Biochemical Pathways

For instance, some compounds may inhibit the synthesis of certain proteins, while others may interfere with signal transduction pathways .

Pharmacokinetics

Similar compounds are known to be highly soluble in water and other polar solvents, which may influence their bioavailability .

Result of Action

Similar compounds have been known to exhibit a variety of effects, such as inhibiting the growth of bacteria, reducing inflammation, and inhibiting tumor growth .

Action Environment

Factors such as ph, temperature, and the presence of other substances can influence the action of similar compounds .

Advantages and Limitations for Lab Experiments

The advantages of using 4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide in lab experiments include its low toxicity profile, high purity, and specific mechanism of action. However, its limitations include its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research and development of 4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide. These include further studies on its mechanism of action, optimization of its synthesis method, and development of new derivatives with improved properties. It can also be studied for its potential applications in other areas such as neurodegenerative diseases and parasitic infections.
Conclusion:
In conclusion, 4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide is a promising compound with potential applications in scientific research. Its synthesis method has been optimized, and its mechanism of action and physiological effects have been studied in detail. It exhibits anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for the development of new drugs. However, further research is needed to fully understand its potential and to optimize its properties for specific applications.

Synthesis Methods

The synthesis of 4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide involves the reaction of 2-aminobenzothiazole with 4-chloro-3-prop-2-ynylbenzaldehyde in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the product is obtained in good yield. This method has been optimized to obtain the desired product with high purity, and it has been reported in various scientific journals.

Scientific Research Applications

The potential applications of 4-acetyl-N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide in scientific research are vast. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been found to inhibit the growth of cancer cells and bacteria, and it also exhibits anti-inflammatory activity. These properties make it a promising candidate for the development of new drugs for the treatment of cancer, bacterial infections, and inflammatory diseases.